Cas no 1805339-59-6 (5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with amino, cyano, and difluoromethyl functional groups, along with an acetonitrile side chain. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing cyano and difluoromethyl groups enhances its utility in nucleophilic substitution and cross-coupling reactions. Its high purity and stability under standard conditions ensure consistent performance in complex organic transformations. Researchers favor this compound for its versatility in constructing biologically active molecules, particularly in the development of fluorinated pyridine derivatives with potential applications in medicinal chemistry and crop protection.

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile structure

1805339-59-6 structure

Product Name:5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1805339-59-6

MF:C₉H₆F₂N₄

MW:208.167547702789

CID:4854282

Update Time:2025-10-23

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C9H6F2N4/c10-9(11)5-3-6(14)7(1-2-12)15-8(5)4-13/h3,9H,1,14H2
- InChI Key： LQFPOGMQAKTIPR-UHFFFAOYSA-N
- SMILES： FC(C1=C(C#N)N=C(CC#N)C(=C1)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 313
XLogP3: 0.5
Topological Polar Surface Area: 86.5

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068514-1g	5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile	1805339-59-6	97%	1g	$1,460.20	2022-04-01

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

Research Brief on 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805339-59-6)

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805339-59-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

The structural features of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile make it a versatile scaffold for medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of derived compounds, while the cyano group offers a reactive site for further chemical modifications. These attributes have led to its incorporation into several lead compounds under preclinical evaluation. For instance, recent publications have demonstrated its utility in the design of novel JAK (Janus kinase) inhibitors, which are pivotal in treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of derivatives based on 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile. The study employed a combination of computational modeling and high-throughput screening to identify compounds with potent inhibitory activity against specific kinase targets. The results indicated that modifications at the acetonitrile moiety could significantly enhance binding affinity and selectivity, paving the way for optimized drug candidates.

Another notable advancement involves the application of this compound in agrochemical research. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its role in the development of next-generation fungicides. The difluoromethyl group was found to confer improved pesticidal activity, while the pyridine core contributed to environmental stability. These findings underscore the dual utility of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile in both pharmaceutical and agricultural sectors.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent patents (e.g., WO2023056321) have addressed these issues by proposing novel catalytic methods to improve yield and reduce byproducts. Such innovations are critical for ensuring the commercial viability of derivatives based on this scaffold.

In conclusion, 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805339-59-6) represents a valuable building block in modern drug and agrochemical discovery. Its unique chemical properties and demonstrated biological activities make it a focal point for ongoing research. Future studies are expected to explore its potential in additional therapeutic areas, including oncology and infectious diseases, further solidifying its role in the chemical biology landscape.